molecular formula C8H7N3OS B8623192 3-(3-Methoxy-1,2,5-thiadiazol-4-yl)pyridine

3-(3-Methoxy-1,2,5-thiadiazol-4-yl)pyridine

Cat. No.: B8623192
M. Wt: 193.23 g/mol
InChI Key: CWBOCZDAKBHZCF-UHFFFAOYSA-N
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Description

3-(3-Methoxy-1,2,5-thiadiazol-4-yl)pyridine is a useful research compound. Its molecular formula is C8H7N3OS and its molecular weight is 193.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H7N3OS

Molecular Weight

193.23 g/mol

IUPAC Name

3-methoxy-4-pyridin-3-yl-1,2,5-thiadiazole

InChI

InChI=1S/C8H7N3OS/c1-12-8-7(10-13-11-8)6-3-2-4-9-5-6/h2-5H,1H3

InChI Key

CWBOCZDAKBHZCF-UHFFFAOYSA-N

Canonical SMILES

COC1=NSN=C1C2=CN=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of sodium (460 mg, 20 mmol) in methanol (10 ml) was added 3-(4-chloro-1,2,5-thiadiazol-3-yl)pyridine (750 mg, 3.8 mmol). The mixture was stirred at 50° C. for 1 h and evaporated. The residue was dissolved in water and extracted with methylene chloride. The combined organic phases were dried and evaporated to give the title compound, which crystallized with petroleum ether in a 630 mg (86%) yield.
Quantity
460 mg
Type
reactant
Reaction Step One
Quantity
750 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

To a solution of sodium (460 mg, 20 mmol) in methanol (10 ml) was added 3-(3-chloro-1,2,5-thiadiazol-4-yl)pyridine (750 mg, 3.8 mmol). The mixture was stirred at 50° C. for 1 h and evaporated. The residue was dissolved in water and extracted with methylene chloride. The combined organic phases were dried and evaporated to give the title compound, which crystallized with petroleum ether in a 630 mg (86%) yield.
Quantity
460 mg
Type
reactant
Reaction Step One
Quantity
750 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One

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